Cas no 66624-05-3 (Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-)

Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)- structure
66624-05-3 structure
Product name:Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-
CAS No:66624-05-3
MF:C11H16OS
MW:196.30914
CID:396067
PubChem ID:20206387

Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-
    • 5-tert-butyl-2-methylsulfanylphenol
    • SCHEMBL10709819
    • 5-TERT-BUTYL-2-(METHYLSULFANYL)PHENOL
    • DTXSID10603561
    • 66624-05-3
    • MB37152
    • 5-(tert-butyl)-2-(methylthio)phenol
    • Inchi: InChI=1S/C11H16OS/c1-11(2,3)8-5-6-10(13-4)9(12)7-8/h5-7,12H,1-4H3
    • InChI Key: QOJRXQWXRFZDEN-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC(=C(C=C1)SC)O

Computed Properties

  • Exact Mass: 196.09228
  • Monoisotopic Mass: 196.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23

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